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Compound of Interest

Compound Name: Mivebresib

Cat. No.: B609072 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling of Mivebresib (ABBV-075), a potent BET bromodomain inhibitor. Adherence to

these guidelines is mandatory to ensure the safety of all laboratory personnel.

Mivebresib is a small molecule inhibitor of the bromodomain and extra-terminal domain (BET)

family of proteins and is under investigation for its therapeutic potential. As with any potent

research compound, a thorough understanding and implementation of safety protocols are

paramount. This guide outlines the necessary personal protective equipment (PPE),

operational procedures for safe handling, and compliant disposal methods.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the specific PPE requirements for

the tasks being performed. However, the following table summarizes the minimum

recommended PPE for handling Mivebresib in a laboratory setting.
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PPE Category Minimum Requirement
Recommended for Higher
Risk Activities*

Eye and Face Protection
ANSI Z87.1 compliant safety

glasses with side shields

Chemical splash goggles or a

full-face shield

Hand Protection
Disposable nitrile gloves

(minimum)

Double-gloving with nitrile or

neoprene gloves

Body Protection Fully buttoned laboratory coat
Chemical-resistant apron or

disposable coveralls

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates

Footwear Closed-toe shoes
Chemical-resistant shoe

covers

*Higher risk activities include handling large quantities, generating aerosols (e.g., sonicating,

vortexing), and cleaning up spills.

Safe Handling and Operational Plan
Engineering Controls:

Ventilation: All work with solid Mivebresib or concentrated stock solutions should be

conducted in a certified chemical fume hood or a powder containment hood to minimize

inhalation exposure.

Designated Area: Establish a designated area for handling Mivebresib. This area should be

clearly marked and equipped with all necessary safety equipment.

Procedural Guidance:

Preparation:

Before handling, ensure all necessary PPE is donned correctly.
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Verify that the chemical fume hood is functioning properly.

Prepare all necessary equipment and reagents in the designated area to minimize

movement of the compound.

Weighing and Reconstitution:

Weigh solid Mivebresib in a chemical fume hood or a balance enclosure that provides

containment.

Use anti-static weigh paper or a weighing boat to prevent dispersal of the powder.

When reconstituting, add the solvent slowly to the solid to avoid splashing. Mivebresib is

soluble in solvents such as DMSO.

Experimental Use:

Keep containers of Mivebresib closed when not in use.

Use the smallest quantity of the compound necessary for the experiment.

Avoid direct contact with the skin, eyes, and clothing.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Place the contaminated absorbent material in a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable decontamination solution (e.g., soap and water,

followed by 70% ethanol).

For large spills, evacuate the area and contact the institution's environmental health and

safety (EHS) office immediately.

Disposal Plan
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All Mivebresib waste, including empty containers, contaminated PPE, and experimental waste,

must be disposed of as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, sealed, and labeled waste container. Do not mix with

other waste streams unless explicitly permitted by your institution's EHS guidelines.

Sharps: Any sharps contaminated with Mivebresib must be disposed of in a designated

sharps container.

Consult your institution's EHS office for specific guidance on hazardous waste disposal

procedures.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for safely handling

Mivebresib in a research laboratory.
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Mivebresib Handling Workflow
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Caption: Workflow for the safe handling of Mivebresib from preparation to disposal.
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This guidance is intended to provide a framework for the safe handling of Mivebresib.

Researchers are reminded to always consult their institution's specific safety protocols and the

manufacturer's Safety Data Sheet (SDS) for the most comprehensive information. By

prioritizing safety and adhering to these procedures, scientists can minimize risks and continue

their important research with confidence.

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Mivebresib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609072#personal-protective-equipment-for-handling-
mivebresib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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